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Compound of Interest

Compound Name: Lead chlorate

Cat. No.: B078914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic and deliquescent

properties of lead chlorate (Pb(ClO₃)₂). Due to the limited availability of specific quantitative

hygroscopicity data for lead chlorate in publicly accessible literature, this document focuses on

its known characteristics, outlines detailed experimental protocols for determining such

properties, and presents a plausible synthesis method. To provide a valuable comparative

reference for researchers, a summary of the hygroscopic properties of analogous metal

chlorates and perchlorates is included.

Physicochemical Properties of Lead Chlorate
Lead chlorate is a colorless, crystalline solid.[1] It is recognized for its deliquescent nature,

meaning it has a strong affinity for atmospheric moisture and will absorb enough water to

dissolve and form a liquid solution.[1] This inherent hygroscopicity is a critical consideration for

its handling, storage, and application in various scientific and industrial fields. The compound is

highly soluble in water and freely soluble in alcohol.[1]

Table 1: Physicochemical Properties of Lead(II) Chlorate
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Property Value Reference

Chemical Formula Pb(ClO₃)₂ [2]

Molecular Weight 374.10 g/mol [1]

Appearance
Colorless, deliquescent

crystals
[1]

Solubility in Water Soluble in 0.7 parts water [1]

Solubility in Alcohol Freely soluble [1]

Understanding Hygroscopicity and Deliquescence
Hygroscopicity refers to the ability of a substance to attract and hold water molecules from the

surrounding environment. Deliquescence is an extreme form of hygroscopicity where a solid

substance absorbs moisture from the atmosphere until it dissolves and forms a solution. The

critical relative humidity at which this occurs is known as the Deliquescence Relative Humidity

(DRH).
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Experimental Protocol for Determining
Hygroscopicity
The following is a generalized protocol for determining the hygroscopic properties of a salt like

lead chlorate using the gravimetric method with controlled humidity environments. This

method is widely applicable for inorganic salts.[3]

Objective: To determine the Deliquescence Relative Humidity (DRH) of lead chlorate.

Materials:

Lead Chlorate sample
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Analytical balance (accurate to at least 0.1 mg)

Several desiccators

Saturated salt solutions to maintain specific relative humidities (e.g., potassium chloride,

barium chloride dihydrate, potassium sulfate)

Shallow weighing dishes (e.g., watch glasses)

Spatula

Controlled temperature environment (e.g., an incubator or a constant temperature room set

to 25°C ± 2°C)

Procedure:

Preparation of Controlled Humidity Environments:

Prepare saturated solutions of various salts in sealed desiccators. A surplus of the solid

salt should be present to ensure saturation.[3]

Allow the desiccators to equilibrate for at least 24 hours in the controlled temperature

environment.

Sample Preparation:

Dry the lead chlorate sample to a constant weight in a desiccator over a strong desiccant

(e.g., phosphorus pentoxide) or in a vacuum oven at a suitable temperature below its

decomposition point.

Accurately weigh approximately 1-2 g of the dried lead chlorate into a pre-weighed

shallow weighing dish. Record the initial mass.

Exposure to Controlled Humidity:

Place the weighing dishes with the lead chlorate samples into the desiccators with the

different saturated salt solutions.
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Store the sealed desiccators in the controlled temperature environment.

Gravimetric Analysis:

At regular time intervals (e.g., 24, 48, 72 hours), remove the weighing dishes from the

desiccators and quickly weigh them on the analytical balance.

Record the mass at each time point.

Continue this process until the mass of the samples becomes constant, indicating that

equilibrium with the surrounding atmosphere has been reached.

Data Analysis:

Calculate the percentage change in mass for each sample at each relative humidity.

Plot the equilibrium percentage mass change as a function of the relative humidity.

The DRH is the relative humidity at which a sharp increase in mass is observed, indicating

the transition from a solid to a liquid state.

Plausible Synthesis of Lead Chlorate
A common method for the synthesis of metal chlorates is through the electrolysis of a

corresponding metal chloride solution. Alternatively, a metathesis reaction can be employed.

Metathesis Reaction:

This method involves the reaction of a soluble lead salt with a soluble chlorate salt.

Reaction: Pb(NO₃)₂(aq) + 2 NaClO₃(aq) → Pb(ClO₃)₂(s) + 2 NaNO₃(aq)

Procedure:

Prepare a concentrated aqueous solution of lead(II) nitrate.

Prepare a concentrated aqueous solution of sodium chlorate.

Slowly add the sodium chlorate solution to the lead(II) nitrate solution with constant stirring.
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Lead chlorate, being less soluble than the other potential products under specific

conditions, may precipitate out of the solution.

The resulting precipitate can be collected by filtration, washed with a small amount of cold

deionized water to remove impurities, and then dried carefully in a desiccator.

Comparative Hygroscopicity of Analogous
Compounds
While specific quantitative data for lead chlorate is scarce, examining the hygroscopic

properties of other metal chlorates and perchlorates can provide valuable context for

researchers. Perchlorates, in general, tend to be highly hygroscopic.

Table 2: Deliquescence Relative Humidity (DRH) of Selected Chlorates and Perchlorates at

Room Temperature

Compound Chemical Formula
Deliquescence
Relative Humidity
(DRH)

Reference

Magnesium

Perchlorate Hydrate
Mg(ClO₄)₂·6H₂O

~40.5 - 42.8% (at 278-

303 K)
[4][5]

Calcium Perchlorate

Hydrate
Ca(ClO₄)₂·4H₂O

~15.5 - 18.5% (at 278-

303 K)
[4][5]

Sodium Perchlorate NaClO₄
Varies with

temperature
[6]

Potassium

Perchlorate
KClO₄ >95% [4]

Note: The DRH of salts can be temperature-dependent.[4]

Conclusion
Lead chlorate is a deliquescent compound with a strong affinity for water. Although

quantitative data on its hygroscopic nature is not readily available, its properties can be
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thoroughly characterized using established experimental protocols such as gravimetric analysis

in controlled humidity environments. Understanding the hygroscopicity of lead chlorate is

crucial for its proper handling, storage, and to ensure the integrity of experimental outcomes in

which it is used. The comparative data on analogous compounds further underscores the

importance of careful moisture control when working with chlorate and perchlorate salts. For

professionals in drug development, the hygroscopic nature of any compound is a critical

parameter that can influence formulation stability, manufacturing processes, and product shelf-

life.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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